Cas no 1797559-51-3 ((2,5-dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone)

• Product Name: (2,5-dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
• CAS No: 1797559-51-3
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 5371489
• Update Time: 2025-06-18

(2,5-dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone

• Inchi： 1S/C13H14N2O3S/c1-8-5-11(9(2)17-8)12(16)15-6-10(7-15)18-13-14-3-4-19-13/h3-5,10H,6-7H2,1-2H3
• InChI Key： SOAXYBQQDQNKSA-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CC(OC2=NC=CS2)C1)=O

Additional information on (2,5-dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone

Chemical Compound CAS No. 1797559-51-3: (2,5-Dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone

The chemical compound with CAS No. 1797559-51-3, named (2,5-dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a furan ring system with a thiazole moiety and an azetidine ring. The combination of these structural elements makes it a promising candidate for exploring novel chemical reactions and applications in drug discovery and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new pharmaceutical agents. The furan ring is known for its aromaticity and stability, while the thiazole group introduces sulfur into the structure, enhancing its electronic properties and reactivity. The azetidine ring adds a four-membered cyclic structure, which can influence the compound's conformational flexibility and bioavailability.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. Researchers have demonstrated that such structures can be used to create bioactive compounds with specific targeting capabilities. For instance, the thiazole group has been associated with anti-inflammatory and antioxidant properties, making it a valuable component in drug design.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the furan ring via cyclization reactions and the subsequent introduction of the thiazole and azetidine moieties through nucleophilic substitution or coupling reactions. The use of modern catalytic methods has significantly improved the efficiency and yield of these reactions.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 400 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various analytical techniques like HPLC and NMR spectroscopy.

From an environmental perspective, this compound has not been classified as hazardous or regulated under current chemical safety guidelines. Its stability under normal conditions suggests that it poses minimal risk to human health or the environment when handled appropriately.

In conclusion, CAS No. 1797559-51-3 represents a fascinating example of how modern organic chemistry can create complex molecules with diverse applications. By leveraging its unique structure and properties, researchers can unlock new possibilities in drug development, materials science, and beyond.